Cas no 1990-01-8 ((1R)-1,2α,4β,11β-Tetrahydroxy-3α,8,11aβ-trimethyl-1,2,3,3aβ,4,7,7aα,11,11a,11bα-decahydro-5H-1β,11cβ-(epoxymethano)phenanthro[10,1-bc]pyran-5,10(6aβH)-dione; 11β,20-Epoxy-1β,11,12α,15β-tetrahydroxypicras-3-ene-2,16-dione)

(1R)-1,2α,4β,11β-Tetrahydroxy-3α,8,11aβ-trimethyl-1,2,3,3aβ,4,7,7aα,11,11a,11bα-decahydro-5H-1β,11cβ-(epoxymethano)phenanthro[10,1-bc]pyran-5,10(6aβH)-dione; 11β,20-Epoxy-1β,11,12α,15β-tetrahydroxypicras-3-ene-2,16-dione structure

1990-01-8 structure

Product Name:(1R)-1,2α,4β,11β-Tetrahydroxy-3α,8,11aβ-trimethyl-1,2,3,3aβ,4,7,7aα,11,11a,11bα-decahydro-5H-1β,11cβ-(epoxymethano)phenanthro[10,1-bc]pyran-5,10(6aβH)-dione; 11β,20-Epoxy-1β,11,12α,15β-tetrahydroxypicras-3-ene-2,16-dione

CAS No:1990-01-8

MF:C₂₀H₂₆O₈

MW:394.415647029877

CID:181686

PubChem ID:441797

Update Time:2025-04-19

(1R)-1,2α,4β,11β-Tetrahydroxy-3α,8,11aβ-trimethyl-1,2,3,3aβ,4,7,7aα,11,11a,11bα-decahydro-5H-1β,11cβ-(epoxymethano)phenanthro[10,1-bc]pyran-5,10(6aβH)-dione; 11β,20-Epoxy-1β,11,12α,15β-tetrahydroxypicras-3-ene-2,16-dione Chemical and Physical Properties

Names and Identifiers

- glaucarubolone
- Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,15-tetrahydroxy-, (1b,11b,12a,15b)-
- (1R)-1,2α,4β,11β-Tetrahydroxy-3α,8,11aβ-trimethyl-1,2,3,3aβ,4,7,7aα,11,11a,11bα-decahydro-5H-1β,11cβ-(epoxymethano)phenanthro[10,1-bc]pyran-5,10(6aβH)-dione
- 11β,20-Epoxy-1β,11,12α,15β-tetrahydroxypic
- 11β,20-Epoxy-1β,11,12α,15β-tetrahydroxypicras-3-ene-2,16-dione
- Glaucarubolon
- Picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12,15-tetrahydroxy-, (1beta,11beta,12alpha,15beta)-
- 1990-01-8
- CHEMBL510560
- (1S,4R,5R,6R,7S,8R,11R,13S,17S,18S,19R)-4,5,8,17-tetrahydroxy-6,14,18-trimethyl-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-ene-9,16-dione
- Q27106738
- NSC 126764
- C08764
- CHEBI:5372
- NCI60_000613
- NSC-126764
- (1R)-1,2α,4β,11β-Tetrahydroxy-3α,8,11aβ-trimethyl-1,2,3,3aβ,4,7,7aα,11,11a,11bα-decahydro-5H-1β,11cβ-(epoxymethano)phenanthro[10,1-bc]pyran-5,10(6aβH)-dione; 11β,20-Epoxy-1β,11,12α,15β-tetrahydroxypicras-3-ene-2,16-dione
- Inchi： 1S/C20H26O8/c1-7-4-10(21)15(24)18(3)9(7)5-11-19-6-27-20(26,17(18)19)14(23)8(2)12(19)13(22)16(25)28-11/h4,8-9,11-15,17,22-24,26H,5-6H2,1-3H3/t8-,9+,11-,12-,13-,14-,15-,17-,18-,19+,20+/m1/s1
- InChI Key： FJHVIRYYVWNHSM-FOSMHHDRSA-N
- SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@H](C)[C@@H]3[C@H](C(=O)O4)O)O)O)O)=O

Computed Properties

Exact Mass: 394.16300
Monoisotopic Mass: 394.16276778g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 0
Complexity: 808
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 134Å²

Experimental Properties

PSA: 133.52000
LogP: -0.86300

(1R)-1,2α,4β,11β-Tetrahydroxy-3α,8,11aβ-trimethyl-1,2,3,3aβ,4,7,7aα,11,11a,11bα-decahydro-5H-1β,11cβ-(epoxymethano)phenanthro[10,1-bc]pyran-5,10(6aβH)-dione; 11β,20-Epoxy-1β,11,12α,15β-tetrahydroxypicras-3-ene-2,16-dione Related Literature

1. Synthesis of 6-hydroxy-5,5-dialkyl substituted cyclohexenones via(bistrifluoroacetoxyiodo)benzene mediated cyclization of 1,3-dithiane and ethyl enol ether

Junichi Uenishi,Yasuhiro Kawachi,Shoji Wakabayashi J. Chem. Soc. Chem. Commun. 1990 1033
2. Index pages

Nat. Prod. Rep. 1986 3 I1
3. Triterpenoids

J. D. Connolly,R. A. Hill Nat. Prod. Rep. 1995 12 609